4-(4-fluorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-fluorophenyl)-6-[2-(4-methoxyphenyl)ethyl]-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C21H20FN3O3/c1-28-16-8-2-13(3-9-16)10-11-25-12-17-18(20(25)26)19(24-21(27)23-17)14-4-6-15(22)7-5-14/h2-9,19H,10-12H2,1H3,(H2,23,24,27)
• InChI Key: ZJDPBUYUKRLKCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC3=C(C2=O)C(NC(=O)N3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

4-(4-fluorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C21H20FN3O3 and its molecular weight is 381.407. The purity is usually 95%.
BenchChem offers high-quality 4-(4-fluorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-fluorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Molecular Structures

• Synthetic Techniques : Research has demonstrated novel synthetic methods for creating pyrimidine derivatives, emphasizing nitrogen protection and the incorporation of fluorine into the side chain. These approaches enable the development of tracer molecules for non-invasive imaging techniques such as positron emission tomography (PET) (Kraljević et al., 2011).
• Molecular and Crystal Structures : Studies have detailed the crystal structures of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, revealing insights into hydrogen bonding, pi-pi stacking interactions, and the effects of fluorine and methoxy substitutions on molecular conformation (Trilleras et al., 2009).

Applications in Electronics and Imaging

• Electron Transport Layers for Solar Cells : A novel n-type conjugated polyelectrolyte has been synthesized for use as an electron transport layer in inverted polymer solar cells, showcasing the potential of pyrrolo[3,4-c]pyrrole derivatives in enhancing power conversion efficiency (Hu et al., 2015).
• Luminescent Polymers : Research into deeply colored polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units has highlighted their strong fluorescence and potential for optoelectronic applications, underscoring the versatility of these compounds in the development of new electronic materials (Zhang & Tieke, 2008).